Cas no 462650-31-3 (Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester)

• Product Name: Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester
• CAS No: 462650-31-3
• MF: C₁₇H₁₆N₂O₂
• MW: 280.321144104004
• CID: 3991000
• PubChem ID: 12030671
• Update Time: 2025-06-07

Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester
• SCHEMBL14357351
• Benzyl [2-(4-cyanophenyl)ethyl]carbamate
• 462650-31-3
• benzyl N-[2-(4-cyanophenyl)ethyl]carbamate
• EN300-28285961
• GHUVBLLCURIVLK-UHFFFAOYSA-N

• Inchi： 1S/C17H16N2O2/c18-12-15-8-6-14(7-9-15)10-11-19-17(20)21-13-16-4-2-1-3-5-16/h1-9H,10-11,13H2,(H,19,20)
• InChI Key： GHUVBLLCURIVLK-UHFFFAOYSA-N
• SMILES： O(C(NCCC1C=CC(C#N)=CC=1)=O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 280.121177757Da
• Monoisotopic Mass: 280.121177757Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.1Ų

Additional information on Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester

Introduction to Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester (CAS No. 462650-31-3)

Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester (CAS No. 462650-31-3) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its ester functional group and the presence of a cyano group, which imparts distinct chemical properties and reactivity.

The chemical structure of Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester consists of a phenylmethyl ester moiety attached to a carbamic acid group, with a 4-cyanophenyl substituent on the ethyl chain. This configuration provides a balance of hydrophobic and hydrophilic characteristics, making it suitable for various chemical reactions and biological interactions. The cyano group is particularly noteworthy as it can participate in nucleophilic addition reactions and can be converted into other functional groups through various synthetic transformations.

In the realm of medicinal chemistry, Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester has shown promise as a building block for the synthesis of more complex molecules with therapeutic potential. Recent studies have explored its use in the development of inhibitors for specific enzymes and receptors, which are crucial targets in the treatment of various diseases. For instance, researchers have investigated its ability to modulate the activity of protein kinases, which are key players in cellular signaling pathways and are often dysregulated in cancer and other diseases.

The versatility of Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester extends beyond medicinal applications. In materials science, this compound has been utilized as a precursor for the synthesis of advanced polymers and coatings. Its unique combination of functional groups allows for the creation of materials with tailored properties such as enhanced mechanical strength, improved thermal stability, and better solubility. These characteristics make it an attractive candidate for applications in electronics, aerospace, and automotive industries.

The synthesis of Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester typically involves multi-step processes that require precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 4-cyanobenzaldehyde with an appropriate amine followed by esterification with benzyl alcohol. Advances in catalytic methods have also facilitated more efficient and environmentally friendly syntheses, reducing the use of hazardous reagents and minimizing waste production.

In terms of safety and handling, while Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices to ensure safe handling and storage. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and disposing of waste materials according to local guidelines.

The ongoing research into Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester continues to uncover new applications and potential benefits. For example, recent studies have explored its use in drug delivery systems due to its ability to enhance the solubility and bioavailability of poorly soluble drugs. Additionally, its role in developing novel catalysts for industrial processes has also been a focus of recent investigations.

In conclusion, Carbamic acid, [2-(4-cyanophenyl)ethyl]-, phenylmethyl ester (CAS No. 462650-31-3) is a versatile compound with a wide range of applications in medicinal chemistry and materials science. Its unique chemical structure and functional groups make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.